CNX-500

• Molecular Formula: C48H68N10O9S
• Molecular Weight: 961.2 g/mol
• InChI: InChI=1S/C48H68N10O9S/c1-3-41(59)53-35-12-6-13-36(30-35)54-46-34(2)32-52-47(58-46)55-37-14-7-15-38(31-37)67-25-11-22-51-44(62)19-8-18-43(61)50-21-10-24-65-27-29-66-28-26-64-23-9-20-49-42(60)17-5-4-16-40-45-39(33-68-40)56-48(63)57-45/h3,6-7,12-15,30-32,39-40,45H,1,4-5,8-11,16-29,33H2,2H3,(H,49,60)(H,50,61)(H,51,62)(H,53,59)(H2,56,57,63)(H2,52,54,55,58)/t39-,40-,45-/m0/s1
• InChIKey: SBOPEFHTOFMNSD-IAWMPOBQSA-N

CNX-500 生物素化 Btk 探针概述

CNX-500 is a biotinylated covalent probe derived from the highly selective Bruton's tyrosine kinase (Btk) inhibitor CC-292 [1]. As a chemical biology tool, it is designed specifically for use in target engagement, competition, and occupancy assays to quantify the amount of free, uninhibited Btk . Its core function is to enable direct, sensitive detection of Btk binding, providing critical pharmacodynamic insights that are unattainable with parent therapeutic inhibitors alone .

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Biotinylated probe for Btk target engagement assays

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Streptavidin-capture compatible for quantitative bioanalysis

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Reported kinase selectivity profile supports BCR signaling studies

• [1] Evans EK, Tester R, Aslanian S, et al. Inhibition of Btk with CC-292 Provides Early Pharmacodynamic Assessment of Activity in Mice and Humans. J Pharmacol Exp Ther. 2013 Aug;346(2):219-28. View Source

CNX-500 与通用 Btk 抑制剂的功能差异

Substituting CNX-500 with its parent inhibitor CC-292, or any other therapeutic Btk inhibitor like ibrutinib or acalabrutinib, results in the complete loss of the experimental capability to directly measure and quantify target engagement. CNX-500's biotin tag is essential for pull-down and detection workflows (e.g., streptavidin-based assays), enabling the quantification of free Btk protein in competition assays . This functional difference is critical; while a parent drug can inhibit Btk, it cannot directly report the proportion of Btk that remains unoccupied or, by inference, the degree of target engagement achieved by a separate inhibitor . This unique reporter functionality is the core reason CNX-500 is selected for pharmacodynamic studies, not merely its inhibitory potency [1].

Unmodified BTK inhibitors (ibrutinib, CC-292) lack the biotin tag required for streptavidin capture; target occupancy assays may not be feasible.

Pan-kinase selectivity profiles may shift BCR signaling interpretation; off-target kinase context requires review.

Other biotinylated probes may target different cysteine residues or kinases; direct substitution demands thorough validation.

• [1] Evans EK, Tester R, Aslanian S, et al. Inhibition of Btk with CC-292 Provides Early Pharmacodynamic Assessment of Activity in Mice and Humans. J Pharmacol Exp Ther. 2013 Aug;346(2):219-28. View Source

CNX-500 量化差异证据

与 CC-292 一致的 Btk 抑制活性

CNX-500's biotin tag provides a functional capability not present in its parent inhibitor, CC-292. In a competition assay in Ramos cells, the amount of Btk captured by CNX-500 is inversely proportional to the concentration of CC-292 used for pretreatment, allowing direct quantification of Btk occupancy . This is a core differentiator; CC-292 alone cannot report on its own target binding.

Btk Inhibition

Head-to-head

IC50 0.5 nM (comparable to parent CC-292)

Supports consistent target binding context

Biochemical enzymatic assay

Evidence Dimension	Ability to directly measure target occupancy in a competition assay
Target Compound Data	Quantifies free Btk; signal inversely proportional to CC-292 concentration
Comparator Or Baseline	CC-292 (parent inhibitor): No direct measurement capability
Quantified Difference	Functional capability (present vs. absent)
Conditions	In vitro competition assay in Ramos cells

Why This Matters

This enables precise pharmacodynamic (PD) studies to correlate drug dose with target engagement, a critical step in drug development that cannot be performed with the parent drug alone.

ITK 选择性对比依鲁替尼

The biotinylation of CC-292 to create CNX-500 does not abrogate its inhibitory activity. CNX-500 retains potent inhibitory activity against Btk with an IC50 of 0.5 nM , which is comparable to the reported IC50 of the parent compound CC-292 (also 0.5 nM) [1]. This demonstrates that the essential pharmacological activity is preserved.

ITK Selectivity

Cross-study

Spebrutinib IC50 36 nM vs Ibrutinib 10.7 nM

May reduce ITK-related off-target context

Kinase profiling panel

Evidence Dimension	In vitro Btk inhibitory potency (IC50)
Target Compound Data	0.5 nM
Comparator Or Baseline	CC-292 (parent inhibitor): 0.5 nM
Quantified Difference	No significant difference (0 nM)
Conditions	Biochemical kinase assay

Why This Matters

For procurement, this confirms that CNX-500 is a valid surrogate for CC-292 in binding studies, maintaining the same affinity profile while adding a critical detection handle.

• [1] Evans EK, Tester R, Aslanian S, et al. Inhibition of Btk with CC-292 Provides Early Pharmacodynamic Assessment of Activity in Mice and Humans. J Pharmacol Exp Ther. 2013 Aug;346(2):219-28. View Source

LYN 选择性对比依鲁替尼

CNX-500 maintains a favorable selectivity profile consistent with its parent compound, exhibiting low inhibitory effects on the kinase epidermal growth factor receptor (EGFR) and upstream Src-family kinases, including Syk and Lyn . This low off-target activity is a critical feature for a probe intended for precise target engagement studies, minimizing confounding biological signals.

LYN Selectivity

Cross-study

Spebrutinib IC50 4,401 nM vs Ibrutinib 200 nM

Supports Btk-specific over Src-family context

Kinase profiling panel

Evidence Dimension	Inhibitory activity against off-target kinases (EGFR, Src-family)
Target Compound Data	Low inhibitory effects
Comparator Or Baseline	Inferred from CC-292 selectivity profile; specific quantitative IC50 values for off-targets are >1 µM
Quantified Difference	Not directly quantified, but described as 'low' relative to Btk IC50 (0.5 nM)
Conditions	Biochemical kinase panel assays (inferred)

Why This Matters

For scientific selection, a probe with high target specificity is essential to ensure that observed biological effects are attributable to Btk inhibition and not to secondary pharmacology.

链霉亲和素介导的竞争性检测

The competition assay using CNX-500 was instrumental in the early clinical development of CC-292. By quantifying free Btk in samples from a first-in-human healthy volunteer trial, it was demonstrated that a single oral dose of 2 mg/kg CC-292 consistently engaged all circulating Btk protein [1]. This direct PD measurement provided the basis for rational dose selection in subsequent clinical trials [2].

Functional Detection

Head-to-head

CNX-500: biotin-mediated capture; unmodified CC-292: no capture

Enables quantitative target occupancy assessment

Cell lysate-based assay

Evidence Dimension	Clinical pharmacodynamic utility
Target Compound Data	Enabled quantification of Btk occupancy in human subjects
Comparator Or Baseline	Alternative methods (e.g., Western blot for phospho-Btk) which may lack the same quantitative precision or dynamic range
Quantified Difference	Qualitative advantage in assay development and clinical translation
Conditions	Ex vivo analysis of clinical trial samples

Why This Matters

This demonstrates the proven translational value of CNX-500, as it directly supported a key milestone in the clinical development of a related therapeutic, validating its use in high-stakes research and development programs.

• [1] Evans EK, Tester R, Aslanian S, et al. Inhibition of Btk with CC-292 Provides Early Pharmacodynamic Assessment of Activity in Mice and Humans. J Pharmacol Exp Ther. 2013 Aug;346(2):219-28. View Source
• [2] PubMed Abstract: Inhibition of Btk with CC-292 Provides Early Pharmacodynamic Assessment of Activity in Mice and Humans. PMID: 23709115. View Source

CNX-500 应用场景

临床前 Btk 靶标占位评估

CNX-500 is the ideal tool for conducting competition assays to measure the proportion of free Btk in samples from cells or tissues treated with Btk inhibitors. This allows researchers to directly correlate drug exposure with target engagement, a critical pharmacodynamic (PD) biomarker . This application is directly supported by evidence of its use in clinical trials to determine the dose of CC-292 that fully occupies Btk [1].

ELISA 高通量 Btk 抑制剂筛选

Due to its retained picomolar potency and biotin handle, CNX-500 can be used to develop and validate robust assays for high-throughput screening of new Btk inhibitors or for detailed mechanistic studies of target binding. The assay's readout is directly proportional to drug concentration, providing a reliable quantitative measure of compound activity .

临床样本 Btk 占位生物标志物检测

As a covalent probe, CNX-500 can be used in experiments to study the kinetics of irreversible Btk inhibition. Its favorable selectivity profile, with low activity against EGFR and Src-family kinases, ensures that observed binding is Btk-specific, making it suitable for high-fidelity mechanistic investigations .

Application

Selection Property

Validation Focus

Preclinical target occupancy studies

Biotin-streptavidin capture system

Free Btk quantification in cell models

High-throughput covalent inhibitor screening

ELISA-compatible probe design

Occupancy-based screening endpoint

Research matrix Btk occupancy assessment

Quantitative bioanalysis compatibility

PD biomarker endpoint context

Chemoproteomic Btk complex identification

Streptavidin enrichment for MS

Btk interactome profiling

• [1] Evans EK, Tester R, Aslanian S, et al. Inhibition of Btk with CC-292 Provides Early Pharmacodynamic Assessment of Activity in Mice and Humans. J Pharmacol Exp Ther. 2013 Aug;346(2):219-28. View Source